Cas no 865161-24-6 (4-fluoro-N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-fluoro-N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865161-24-6
• MF: C₁₈H₁₇FN₂O₃S
• MW: 360.402586698532
• CID: 6222372
• PubChem ID: 4150660
• Update Time: 2025-06-13

4-fluoro-N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-fluoro-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-fluoro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024605883
• 865161-24-6
• SR-01000011878
• F1359-1464
• SR-01000011878-1
• 4-fluoro-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C18H17FN2O3S/c1-23-10-9-21-15-8-7-14(24-2)11-16(15)25-18(21)20-17(22)12-3-5-13(19)6-4-12/h3-8,11H,9-10H2,1-2H3/b20-18-
• InChI Key： JGCCGPBJEGXMLH-ZZEZOPTASA-N
• SMILES： S1/C(=N\C(C2C=CC(=CC=2)F)=O)/N(CCOC)C2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 360.09439174g/mol
• Monoisotopic Mass: 360.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-fluoro-N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Recent Advances in the Study of 4-fluoro-N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 865161-24-6)

The compound 4-fluoro-N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 865161-24-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which contribute to its bioactivity. The presence of a benzothiazole core, coupled with fluoro and methoxy substituents, enhances its binding affinity to specific biological targets. Researchers have employed advanced computational modeling techniques to predict its interaction with key enzymes and receptors, providing insights into its pharmacological profile.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of anti-inflammatory and anticancer activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited potent inhibitory effects on tumor cell proliferation by targeting the PI3K/AKT/mTOR signaling pathway. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further investigations into the compound's pharmacokinetics and toxicity profile are currently underway. Preliminary data indicate favorable bioavailability and low cytotoxicity, making it a viable candidate for further preclinical development. However, challenges such as metabolic stability and formulation optimization remain to be addressed.

In conclusion, 4-fluoro-N-(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a promising scaffold for drug discovery. Continued research efforts are essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.